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Compound of Interest

Compound Name: NSC 16590

Cat. No.: B555794 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NSC
16590, also known as 2-Aminoisobutyric Acid (AIB).

Frequently Asked Questions (FAQs)
Q1: What is NSC 16590?

A1: NSC 16590 is the National Service Center identifier for the compound 2-Aminoisobutyric

Acid (AIB). It is a non-proteinogenic α-amino acid, meaning it is not one of the 20 standard

amino acids found in proteins. It is also referred to as α-methylalanine. In plant biology, it is

primarily known for its role as an inhibitor of ethylene biosynthesis.

Q2: What is the primary mechanism of action for NSC 16590 in plants?

A2: NSC 16590 (AIB) functions as an inhibitor of the enzyme 1-aminocyclopropane-1-

carboxylic acid (ACC) oxidase.[1][2][3] This enzyme catalyzes the final step in the ethylene

biosynthesis pathway, converting ACC to ethylene.[3] By inhibiting ACC oxidase, NSC 16590
effectively reduces or blocks the production of ethylene, a key plant hormone involved in

processes like fruit ripening, senescence, and stress responses.[3]

Q3: Is NSC 16590 soluble in common laboratory solvents?

A3: NSC 16590 is highly soluble in water. It is poorly soluble in alcohol and generally

considered insoluble in oils and DMSO. See the solubility table and troubleshooting guide

below for more details.
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Q4: How should I store NSC 16590 powder and stock solutions?

A4: The solid powder form of NSC 16590 should be stored below +30°C. For products without

a specified expiration date, it is recommended to handle them according to the defined

conditions on the product literature and to routinely inspect them to ensure they perform as

expected. Generally, a standard warranty of one year from the shipment date is applicable for

such products. While specific stability data for solutions is limited, general best practice for

amino acid solutions is to prepare them fresh or store aliquots at -20°C for short-term use to

prevent degradation and contamination.

Solubility Data
The solubility of NSC 16590 (2-Aminoisobutyric Acid) is highly dependent on the solvent. Below

is a summary of its solubility in common laboratory solvents.

Solvent Solubility Concentration Temperature Notes

Water
Very easily

soluble
181 mg/mL 25 °C

Solubility is pH-

dependent.

Alcohol Poorly soluble - -

Specific

concentrations

are not readily

available.

DMSO Insoluble - -

Use of fresh,

anhydrous

DMSO is

recommended if

testing solubility.

Oils Insoluble - -
Generally not a

suitable solvent.

Experimental Protocols
Protocol for Preparing an Aqueous Stock Solution of
NSC 16590
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This protocol describes the preparation of a 100 mM aqueous stock solution of NSC 16590.

Materials:

NSC 16590 (AIB) powder (Molar Mass: 103.12 g/mol )

High-purity water (e.g., deionized, distilled, or Milli-Q)

Sterile conical tube or volumetric flask

Magnetic stirrer and stir bar (optional)

Vortex mixer

Sterile filter (0.22 µm) and syringe

Procedure:

Weighing: Accurately weigh out 1.031 g of NSC 16590 powder for a final volume of 100 mL.

Dissolving: Add the powder to a container with approximately 80 mL of high-purity water.

Mixing: Stir the solution using a magnetic stirrer or vortex until the powder is completely

dissolved. NSC 16590 is readily soluble in water, so extensive heating is generally not

required.

pH Adjustment (if necessary): For applications requiring a specific pH, monitor the pH of the

solution and adjust slowly using dilute HCl or NaOH. As an amino acid, the solubility of NSC
16590 can be influenced by pH.

Final Volume Adjustment: Once fully dissolved, bring the total volume to 100 mL with high-

purity water.

Sterilization: Sterile-filter the solution using a 0.22 µm syringe filter into a sterile container.

Storage: Store the stock solution in aliquots at 4°C for short-term use or at -20°C for longer-

term storage.
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Troubleshooting Guide
This guide addresses common issues encountered when working with NSC 16590.

Problem 1: NSC 16590 powder is not dissolving in water.

Question: I am having difficulty dissolving NSC 16590 in water, even though it is reported to

be highly soluble. What could be the issue?

Answer:

Check Water Quality: Ensure you are using high-purity water. The presence of

contaminants could affect solubility.

Increase Mixing: While highly soluble, gentle agitation may be required. Use a vortex

mixer or a magnetic stirrer for a few minutes.

Consider pH: The net charge of an amino acid is dependent on the pH of the solution. The

pKa values for the carboxyl and amino groups of NSC 16590 are approximately 2.36 and

10.21, respectively. Solubility is often lowest at the isoelectric point. A slight adjustment of

the pH away from this point by adding a small amount of dilute acid or base can

significantly increase solubility.

Gentle Warming: If necessary, gently warm the solution (e.g., to 37°C) to aid dissolution.

Avoid boiling, which could degrade the compound.

Problem 2: Inconsistent experimental results using NSC 16590.

Question: My experiments with NSC 16590 are yielding inconsistent results. What factors

should I consider?

Answer:

Solution Stability: Ensure your stock solution is not degraded. Prepare fresh solutions

regularly and store them properly in aliquots to avoid repeated freeze-thaw cycles.

pH of Final Medium: The pH of your experimental medium can affect the activity of NSC
16590. Ensure the final pH is consistent across experiments.
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Inhibition Specificity: Remember that NSC 16590 is a competitive inhibitor of ACC

oxidase. The concentration of the substrate, ACC, in your system can influence the degree

of inhibition.

Visualizations
Ethylene Biosynthesis Pathway Inhibition
The following diagram illustrates the ethylene biosynthesis pathway in plants and highlights the

point of inhibition by NSC 16590 (2-Aminoisobutyric Acid).
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Start:
NSC 16590 fails to dissolve

Is the solvent high-purity water?

Use high-purity water
(e.g., Milli-Q)

No

Is the solution being
adequately mixed?

Yes

Vortex or use
a magnetic stirrer

No

Adjust pH slightly
(add dilute HCl or NaOH)

Yes

Apply gentle heat
(e.g., 37°C water bath)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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